Cas no 343926-90-9 (Butanoic acid, 4-cyano-3-methyl-)

• Product Name: Butanoic acid, 4-cyano-3-methyl-
• CAS No: 343926-90-9
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 1464144
• Update Time: 2024-08-23

Butanoic acid, 4-cyano-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-cyano-3-methyl-
• 4-cyano-3-methylbutanoic acid

• Inchi： 1S/C6H9NO2/c1-5(2-3-7)4-6(8)9/h5H,2,4H2,1H3,(H,8,9)
• InChI Key： LDJSUMSJZJXJLK-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C)CC#N

Computed Properties

• Exact Mass: 127.06337

Experimental Properties

• Density: 1.096±0.06 g/cm3(Predicted)
• Boiling Point: 304.4±25.0 °C(Predicted)
• PSA: 61.09
• pka: 4.46±0.10(Predicted)